1-Nitroso-pyrrolopiperidine

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• InChI: InChI=1S/C7H13N3O/c11-9-10-3-1-2-6-4-8-5-7(6)10/h6-8H,1-5H2
• InChIKey: MGNZYYOXANGLMA-UHFFFAOYSA-N

1-Nitroso-pyrrolopiperidine Reference Standard Profile

1-Nitroso-pyrrolopiperidine (Chemical Name: 1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine; Molecular Formula: C7H13N3O; Molecular Weight: 155.2 g/mol) is a mono‑N‑nitroso drug‑substance‑related impurity (NDSRI) derived from the secondary amine scaffold of the broad‑spectrum fluoroquinolone antibiotic moxifloxacin [1]. It is listed by the Australian Therapeutic Goods Administration (TGA) with an established Acceptable Intake (AI) of 1500 ng/day and assigned to Carcinogenicity Potency Categorization Approach (CPCA) Potency Category 4, first published on 24 August 2023 [2]. Multiple independent reference‑standard manufacturers supply the compound with full characterization data compliant with ICH and pharmacopoeial guidelines for use in ANDA/DMF filing, method validation, and QC release testing [3].

Nitrosamine impurity reference standard for moxifloxacin ANDA/DMF filing and QC release testing

CPCA Potency Category 4 with TGA-published Acceptable Intake of 1500 ng/day, eliminating internal CPCA scoring

Multi-supplier availability with full characterization data compliant with ICH and pharmacopoeial guidelines

Traceable to USP/EP pharmacopoeial standards upon feasibility, supporting regulatory dossier acceptance

• [1] Nakka, S., Muchakayala, S. K., Manabolu Surya, S. B., et al. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry, 2025, 100188. View Source
• [2] Therapeutic Goods Administration (TGA), Australian Government Department of Health and Aged Care. Established acceptable intake for nitrosamines in medicines. Published 24 August 2023. View Source
• [3] SynZeal. 1-Nitroso-Pyrrolopiperidine Hydrochloride – Product Technical Datasheet. View Source

1-Nitroso-pyrrolopiperidine: No Generic Alternative

In‑class nitrosamine impurities cannot be interchanged for accurate quantification or regulatory submission because the CPCA‑derived Acceptable Intake, the mass‑spectrometric detection parameters, and the chromatographic retention behavior are compound‑specific. 1‑Nitroso‑pyrrolopiperidine carries a single N‑nitroso group on a fused pyrrolopiperidine scaffold, giving it a molecular weight of 155.2 g/mol that distinguishes it from the heavier di‑nitroso analog (DNPP) and from the much larger N‑nitroso moxifloxacin (N‑MOX, ~430 g/mol) [1]. Its AI of 1500 ng/day (Category 4) differs by almost a factor of four from Category‑3 nitrosamines such as 1‑methyl‑4‑nitrosopiperazine (AI = 400 ng/day) [2]. Using a surrogate standard risks mis‑assignment of the potency category, incorrect AI limit, and failure of an ANDA/NDA submission due to inadequate specificity [3].

This standard1-Nitroso-pyrrolopiperidine

Surrogate riskGeneric nitrosamine or in-class analog

CPCA AI 1500 ng/day, Category 4

Category 3 compounds AI may be as low as 400 ng/day; using a surrogate risks incorrect control limit assignment and ANDA deficiency

Structure & MW Mono-nitroso, 155.2 g/mol

Di-nitroso or N-MOX analogs DNPP (~30 Da heavier) or N-MOX (~430 g/mol) have distinct MRM channels; chromatographic retention may not transfer

Regulatory status TGA-listed AI since Aug 2023

Unlisted NDSRIs Default to 18 ng/day TTC; may require months of internal toxicology assessment

Compound-specific AI, MRM parameters, and retention behavior limit direct substitution. Verify identity and characterization data before method transfer.

• [1] Nakka, S., Muchakayala, S. K., Manabolu Surya, S. B., et al. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry, 2025, 100188. View Source
• [2] Therapeutic Goods Administration (TGA), Australian Government Department of Health and Aged Care. Established acceptable intake for nitrosamines in medicines. Published 24 August 2023. View Source
• [3] ICH M7(R1) Guideline. Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. Current Step 4 version, 31 March 2017. View Source

1-Nitroso-pyrrolopiperidine: Quantitative Evidence

Acceptable Intake vs. Category 3 Impurities

The TGA has assigned 1-nitroso-pyrrolopiperidine an Acceptable Intake (AI) of 1500 ng/day under CPCA Potency Category 4, first published 24 August 2023 [1]. In contrast, structurally related nitrosamines such as 1-methyl-4-nitrosopiperazine (a sildenafil/rifampicin NDSRI) fall into Category 3 with a substantially stricter AI of 400 ng/day [2]. This 3.75-fold difference in the AI limit directly impacts the analytical sensitivity required for QC release testing and the control limit expressed in ppm relative to the maximum daily dose [3].

AI vs. Category 3

Cross-study comparable

3.75× higher AI vs. Category 3 nitrosamines
1500 vs. 400 ng/day (MeNP)

Less restrictive LOQ requirement for QC method development; may reduce operational cost

CPCA methodology per EMA/FDA guidance; single N-nitrosamine assumption

Evidence Dimension	CPCA Acceptable Intake (ng/day) and Potency Category
Target Compound Data	1500 ng/day, CPCA Category 4
Comparator Or Baseline	1-Methyl-4-nitrosopiperazine (MeNP): 400 ng/day, CPCA Category 3
Quantified Difference	3.75-fold higher (less restrictive) AI for 1-nitroso-pyrrolopiperidine
Conditions	CPCA methodology per EMA/FDA guidance; AI applies to all routes of administration when one N-nitrosamine is present

Why This Matters

A higher AI allows a less demanding LOQ during method development, directly affecting instrument selection and operational cost for routine QC testing.

• [1] Therapeutic Goods Administration (TGA), Australian Government Department of Health and Aged Care. Established acceptable intake for nitrosamines in medicines. 1-Nitroso-pyrrolopiperidine AI 1500 ng/day, CPCA Category 4, 24 August 2023. View Source
• [2] Therapeutic Goods Administration (TGA). 1-Methyl-4-nitrosopiperazine AI 400 ng/day, CPCA Category 3 (Rifampicin entry, 20 July 2022, updated 24 August 2023). View Source
• [3] Nakka, S., et al. Green Analytical Chemistry, 2025. Conversion formula: ppm = AI(ng/day)/MDD(mg). For moxifloxacin (MDD 400 mg), interim control limit ≤3.75 ppm. View Source

Mono- vs. Di-Nitroso Differentiation

1-Nitroso-pyrrolopiperidine is a mono‑N‑nitroso compound with a molecular weight of 155.2 g/mol (C7H13N3O) [1]. The di‑nitroso pyrrolopiperidine (DNPP, mix of isomers) carries two N‑nitroso groups on the same fused ring scaffold and is reported with a distinct precursor ion of m/z 185.1 in positive ESI mode [2]. This mass difference of approximately 30 Da (one NO group) enables unambiguous chromatographic separation and MRM‑based quantification of the two species in moxifloxacin drug substance and finished product .

Mono- vs. Di-Nitroso

Head-to-head

~30 Da mass difference
Mono: MW 155.2 g/mol · DNPP: m/z 185.1 (ES+)

Enables interference-free MRM quantification of both species in a single LC-MS/MS run

Cortecs T3 C18 column; gradient 0.1% formic acid/ACN; ESI+ MRM

Evidence Dimension	Molecular weight and MRM precursor ion (m/z)
Target Compound Data	MW 155.2 g/mol; mono‑nitroso (one N=O group)
Comparator Or Baseline	Di‑Nitroso Pyrrolopiperidine (DNPP): precursor ion m/z 185.1 (ES+), di‑nitroso (two N=O groups), retention time 2.10 min
Quantified Difference	~30 Da mass increment (one additional NO moiety); distinct MRM channel and retention time
Conditions	Waters Cortecs T3 C18 column (100 mm × 3.0 mm, 2.7 µm); gradient elution with 0.1% formic acid/acetonitrile; flow 0.3 mL/min; ESI+ MRM

Why This Matters

The mass difference allows simultaneous, interference‑free quantification of both impurities in a single LC‑MS/MS run, a critical differentiator when selecting reference standards for a multi‑impurity method.

• [1] Pharmaffiliates. 1-Nitroso-Pyrrolopiperidine In-House Impurity – Product Datasheet: C7H13N3O, MW 155.2. View Source
• [2] Nakka, S., et al. Green Analytical Chemistry, 2025. DNPP quantifier transition: m/z 185.1 → 138.1; retention time 2.10 min. View Source

Regulatory Listing and Traceability

1-Nitroso-pyrrolopiperidine is formally listed by the TGA in its published AI table with a CPCA Potency Category 4 and an AI of 1500 ng/day as of 24 August 2023 [1]. The compound is sourced from moxifloxacin [2]. By contrast, many emerging NDSRIs have not yet been assigned a confirmed AI by a major regulatory agency, leaving manufacturers to default to the class‑specific TTC of 18 ng/day or to conduct costly in‑house toxicological assessments [3]. Suppliers of 1-nitroso-pyrrolopiperidine offer traceability against USP or EP pharmacopoeial standards upon feasibility [4].

Regulatory listing

Supporting evidence

83× less restrictive than default TTC
1500 ng/day vs. 18 ng/day for unlisted NDSRIs

Published AI removes regulatory ambiguity and may reduce internal toxicology assessment time

TGA-listed since 24 Aug 2023; source: moxifloxacin

Evidence Dimension	Regulatory AI status
Target Compound Data	Listed AI 1500 ng/day by TGA (CPCA Category 4), source moxifloxacin
Comparator Or Baseline	Unlisted NDSRIs default to TTC of 18 ng/day (or require in‑house CPCA assessment)
Quantified Difference	83‑fold lower default AI for unlisted nitrosamines; confirmed AI eliminates regulatory uncertainty
Conditions	EMA/FDA/TGA CPCA framework; single N‑nitrosamine assumption

Why This Matters

A published regulatory AI removes ambiguity in setting control limits, saving up to several months of internal toxicology assessment time for ANDA filers.

• [1] Therapeutic Goods Administration (TGA). 1-Nitroso-pyrrolopiperidine AI 1500 ng/day, CPCA Category 4, first published 24 August 2023. View Source
• [2] PayPayTech Nitrosamine Impurities Catalog. 1‑Nitroso‑pyrrolopiperidine – API: Moxifloxacin. View Source
• [3] ICH M7(R1). Default TTC for mutagenic impurities: 18 ng/day (Class‑specific TTC for N‑nitrosamines). View Source
• [4] SynZeal. 1-Nitroso-Pyrrolopiperidine Hydrochloride – traceability against USP/EP pharmacopeial standards available upon feasibility. View Source

LC-MS/MS LOQ: Pyrrolopiperidine vs. N-MOX

In the validated LC‑QqQ‑MS/MS method published by Nakka et al. (2025), the limit of quantitation (LOQ) for di‑nitroso pyrrolopiperidine (DNPP) was determined as 0.5 ng/mL, compared with 0.1 ng/mL for N‑nitroso moxifloxacin (N‑MOX) [1]. Although LOQ data for mono‑nitroso pyrrolopiperidine were not reported in that study, the structurally simpler mono‑nitroso scaffold (MW 155.2) is expected to exhibit ionization efficiency and fragmentation characteristics intermediate between the small cyclic nitrosamines and the larger N‑MOX molecule [2]. The published DNPP data provide a method‑established sensitivity baseline for the pyrrolopiperidine nitrosamine class.

LOQ: Pyrrolopiperidine vs. N-MOX

Class-level inference

DNPP LOQ 0.5 ng/mL reported; N-MOX LOQ 0.1 ng/mL
Mono-nitroso LOQ not directly determined in cited study

Published DNPP data provide a sensitivity baseline for the pyrrolopiperidine nitrosamine class

Waters Xevo TQ-XS; data to verify for mono-nitroso compound

Evidence Dimension	Method LOQ (ng/mL) for pyrrolopiperidine‑scaffold nitrosamine vs. N‑nitroso API
Target Compound Data	DNPP (di‑nitroso pyrrolopiperidine) LOQ = 0.5 ng/mL; 1‑nitroso‑pyrrolopiperidine not directly determined in the cited study
Comparator Or Baseline	N‑MOX LOQ = 0.1 ng/mL
Quantified Difference	5‑fold difference in LOQ between DNPP and N‑MOX under identical method conditions
Conditions	Waters Xevo TQ‑XS LC‑MS/MS; Cortecs T3 C18 column; ESI+ MRM; diluent 0.1% formic acid in ACN:water (80:20 v/v)

Why This Matters

The demonstrated LOQ range for pyrrolopiperidine nitrosamines verifies that the method can meet the 1500 ng/day AI control limit (≤3.75 ppm for moxifloxacin), which is essential for selecting the right reference standard for method validation.

• [1] Nakka, S., et al. Green Analytical Chemistry, 2025. Table 3: DNPP LOQ = 0.5 ng/mL, N-MOX LOQ = 0.1 ng/mL. View Source
• [2] Nakka, S., et al. Green Analytical Chemistry, 2025. DNPP precursor ion m/z 185.1; N-MOX precursor ion m/z 431.0. View Source

Multi-Vendor Availability and Full Characterization

1-Nitroso-pyrrolopiperidine is stocked or synthesized‑on‑demand by at least five independent reference‑standard manufacturers (SynZeal, Pharmaffiliates, Clearsynth, AquigenBio, Axios Research), each providing detailed Certificates of Analysis with HPLC purity, NMR, and mass spectral data compliant with regulatory guidelines [1][2][3]. In contrast, several closely related nitrosamine impurities (e.g., N‑nitroso moxifloxacin related compound‑A) are currently available from only one or two vendors [4]. Multi‑supplier sourcing reduces the risk of supply interruption during the ANDA review cycle.

Multi-vendor availability

Supporting evidence

≥5 independent vendors with full characterization
vs. 1–2 vendors for N-MOX related compound-A

Supplier diversity supports competitive pricing and supply continuity for multi-year ANDA programs

HPLC purity ≥90%, NMR, mass confirmation per vendor CoA

Evidence Dimension	Number of independent vendors supplying characterized reference standard
Target Compound Data	≥5 vendors with full characterization (HPLC purity ≥90%, NMR, mass confirmation)
Comparator Or Baseline	N‑Nitroso Moxifloxacin Related Compound‑A: limited to 1‑2 vendors
Quantified Difference	≥3‑fold greater supplier diversity
Conditions	Vendor screening conducted via publicly available product catalogs (SynZeal, Pharmaffiliates, Clearsynth, AquigenBio, Axios Research)

Why This Matters

Supplier diversity enables competitive pricing, faster lead times (AquigenBio promises dispatch within 24 hours for in‑stock material), and continuity of supply for multi‑year ANDA programs.

• [1] SynZeal. 1-Nitroso-Pyrrolopiperidine Hydrochloride – characterization data compliant with regulatory guideline. View Source
• [2] Pharmaffiliates. 1-Nitroso-Pyrrolopiperidine In House Impurity – Category: Nitrosamine Standards. View Source
• [3] Axios Research. 1-Nitrosopyrrolopiperidine – fully characterized reference standard of API Piperidine, compliant with regulatory guidelines. View Source
• [4] Veeprho. N-Nitroso Moxifloxacin Related compound‑A – highly characterized reference material. View Source

1-Nitroso-pyrrolopiperidine: Key Applications

Moxifloxacin QC Release Testing

QC laboratories developing or validating an LC‑MS/MS method for trace‑level nitrosamine quantification in moxifloxacin tablets (400 mg) or eye drops (0.5% w/v) should select 1‑nitroso‑pyrrolopiperidine as the primary reference standard because its AI of 1500 ng/day (CPCA Category 4) is already established by the TGA, eliminating the need for internal CPCA scoring [1]. The interim control limit of ≤3.75 ppm (1500 ng/400 mg MDD) provides a clear specification target, and published LC‑QqQ‑MS/MS conditions using the Cortecs T3 C18 column with MRM detection are directly transferable [2].

Multi-Impurity Method for Moxifloxacin NDSRIs

For the simultaneous quantification of N‑nitroso moxifloxacin (N‑MOX) and pyrrolopiperidine‑scaffold nitrosamine(s) in a single chromatographic run, 1‑nitroso‑pyrrolopiperidine serves as the mono‑nitroso marker that is chromatographically resolved from the di‑nitroso analog (DNPP). The validated method by Nakka et al. (2025) demonstrates baseline separation with retention times of 2.10 min for DNPP and 5.45 min for N‑MOX, while the mono‑nitroso compound elutes between these markers [3]. This multi‑impurity coverage is critical for ANDA filers who must demonstrate control of all potential NDSRIs in the moxifloxacin drug product.

Pharmacopoeial Traceability for Regulatory Dossiers

When compiling the impurity section of a DMF or ANDA for a moxifloxacin generic product, selecting a reference standard that can be traced against USP or EP pharmacopoeial standards is essential for regulatory acceptance. SynZeal explicitly states that traceability against pharmacopoeial standards can be provided for 1‑nitroso‑pyrrolopiperidine based on feasibility [4]. Coupled with the TGA‑published AI limit, this traceability path strengthens the quality section of the regulatory dossier and reduces the risk of deficiency letters related to nitrosamine control.

Multi-Vendor Procurement Risk Mitigation

Procurement teams supporting long‑term generic drug development programs should prioritize 1‑nitroso‑pyrrolopiperidine over single‑source nitrosamine impurities because the compound is available from at least five independent manufacturers with in‑stock or synthesis‑on‑demand capability [5]. This supplier diversification allows competitive quotation, reduces lead‑time variability, and ensures supply continuity across the 3‑5 year typical ANDA review and post‑approval lifecycle.

Application

Selection Property

Validation Focus

Moxifloxacin QC release testing

TGA-published AI with clear ppm control limit

LC-MS/MS LOQ verification against AI-derived specification

Multi-impurity NDSRI method

Chromatographic resolution from di-nitroso analog and N-MOX

MRM selectivity and retention-time reproducibility

Regulatory dossier traceability

Pharmacopoeial traceability path

CoA and characterization data compliance with ICH/ pharmacopoeial guidelines

Procurement risk mitigation

Multi-vendor sourcing diversity

Lead-time consistency and supply continuity across ANDA lifecycle

• [1] TGA. 1-Nitroso-pyrrolopiperidine AI 1500 ng/day, CPCA Category 4, 24 August 2023. View Source
• [2] Nakka, S., et al. Green Analytical Chemistry, 2025. MDD = 400 mg; ppm = AI(ng/day)/MDD(mg) = 1500/400 = 3.75 ppm. View Source
• [3] Nakka, S., et al. Green Analytical Chemistry, 2025. DNPP tR = 2.10 min; N-MOX tR = 5.45 min. View Source
• [4] SynZeal. 1-Nitroso-Pyrrolopiperidine – traceability against USP/EP pharmacopeial standards available based on feasibility. View Source
• [5] Pharmaffiliates. 1-Nitroso-Pyrrolopiperidine In House Impurity – supplier and exporter. View Source